Cas no 2172530-96-8 (tert-butyl 3-(2-ethyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-ethyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)azetidine-1-carboxylate
• CAS No: 2172530-96-8
• MF: C₁₃H₂₄NO₄PS
• MW: 321.372723579407
• CID: 5854048
• PubChem ID: 165505344
• Update Time: 2025-07-01

tert-butyl 3-(2-ethyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-ethyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)azetidine-1-carboxylate
• 2172530-96-8
• EN300-1459368

• Inchi： 1S/C13H24NO4PS/c1-5-19(20)16-8-11(9-17-19)10-6-14(7-10)12(15)18-13(2,3)4/h10-11H,5-9H2,1-4H3
• InChI Key： GDSOJFLHYSTPDJ-UHFFFAOYSA-N
• SMILES： S=P1(CC)OCC(CO1)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 321.11636642g/mol
• Monoisotopic Mass: 321.11636642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.1Ų

Additional information on tert-butyl 3-(2-ethyl-2-sulfanylidene-1,3,2lambda5-dioxaphosphinan-5-yl)azetidine-1-carboxylate

Recent Advances in the Study of tert-butyl 3-(2-ethyl-2-sulfanylidene-1,3,2λ⁵-dioxaphosphinan-5-yl)azetidine-1-carboxylate (CAS: 2172530-96-8)

The compound tert-butyl 3-(2-ethyl-2-sulfanylidene-1,3,2λ⁵-dioxaphosphinan-5-yl)azetidine-1-carboxylate (CAS: 2172530-96-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a unique dioxaphosphinane core and an azetidine moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and protease modulators. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

One of the key breakthroughs in the study of this compound is its role as a versatile intermediate in the synthesis of biologically active molecules. Researchers have optimized its synthetic pathway to achieve high yields and purity, which is critical for downstream applications. The compound's stability and reactivity have been extensively characterized, revealing its suitability for further functionalization. These advancements have paved the way for its use in the design of targeted therapies, particularly in oncology and infectious diseases.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory activity against a panel of kinases. The results demonstrated selective inhibition of specific kinase isoforms, suggesting its potential as a lead compound for the development of kinase-targeted drugs. Molecular docking studies further elucidated the binding interactions between the compound and the kinase active sites, providing valuable insights for structure-activity relationship (SAR) optimization.

Another area of interest is the compound's application in protease inhibition. Preliminary studies have indicated that tert-butyl 3-(2-ethyl-2-sulfanylidene-1,3,2λ⁵-dioxaphosphinan-5-yl)azetidine-1-carboxylate can modulate the activity of certain proteases involved in inflammatory and neurodegenerative pathways. This finding opens new avenues for the development of therapeutics targeting conditions such as Alzheimer's disease and chronic inflammation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activity make it a compelling candidate for continued investigation.

In conclusion, tert-butyl 3-(2-ethyl-2-sulfanylidene-1,3,2λ⁵-dioxaphosphinan-5-yl)azetidine-1-carboxylate (CAS: 2172530-96-8) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research efforts are expected to uncover additional applications and optimize its pharmacological properties, bringing it closer to clinical utility.